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Compound of Interest

Compound Name: Pyrimethanil-d5

Cat. No.: B15558325

For researchers, scientists, and drug development professionals, the procurement of high-
purity, reliable analytical standards is a critical cornerstone of accurate and reproducible
experimental results. This technical guide provides an in-depth overview of the suppliers and
availability of the Pyrimethanil-d5 analytical standard, a deuterated internal standard essential
for precise quantification in mass spectrometry-based analyses.

This guide summarizes key specifications from various suppliers and presents a detailed,
synthesized experimental protocol for its application in pesticide residue analysis.

Supplier and Product Specifications

The following table provides a comparative summary of Pyrimethanil-d5 analytical standards
available from various suppliers. This information is crucial for selecting the most suitable
standard based on specific research requirements such as purity, isotopic enrichment, and
required quantity.
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Isotopic Available
. Product CAS Molecular .
Supplier . Enrichment/ Formats &
Name Number Weight . .
Purity Sizes
. . 98 atom % D,
Pyrimethanil )
LGC 2118244-83- min 98%
D5 (phenyl 204.28 ] Neat (10 mg)
Standards 8 Chemical
D5) .
Purity
Pyrimethanil-
C/DIN 2118244-83- Neat (5 mg,
d5 (phenyl- 204.29 98 atom % D
Isotopes 8 10 mg)
d5)
Pyrimethanil-
Sigma- henyl-d5
g . (phenyl-d3) 2118244-83-
Aldrich PESTANAL®, 8 204.28 >98.0% (GC)  Neat
(Merck) analytical
standard
MedchemExp  Pyrimethanil- 2118244-83- Neat (1 mg, 5
204.28 99.0%
ress d5 8 mg, 10 mg)
. Pyrimethanil-
CymitQuimic 2118244-83- Neat (5 mg,
d5 (phenyl- 204.29 98 atom % D
a 8 10 mg)
d5)
Pyrimethanil- 2118244-83- Neat (Inquire
Clearsynth 204.29 >95% (HPLC) )
d5 8 for sizes)
Pyrimethanil-
o 2118244-83- 100 pg/mL
A Chemtek d5 Solution in 204.29 98+% ]
o 8 Solution
Acetonitrile
Pyrimethanil- 100 pg/mL in
_ 53112-28-0 N o
Chiron d5 (phenyl- 204.29 Not specified Acetonitrile (1
(unlabelled)
d5) mL)

The Role of Pyrimethanil-d5 in Isotope Dilution
Mass Spectrometry
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Pyrimethanil-d5 serves as an ideal internal standard for the quantitative analysis of its non-
labeled counterpart, pyrimethanil, a widely used anilinopyrimidine fungicide. The principle
behind its use is isotope dilution mass spectrometry (IDMS). In this technique, a known quantity
of the deuterated standard is added to a sample at the beginning of the analytical process.
Because Pyrimethanil-d5 is chemically identical to pyrimethanil, it experiences the same
variations during sample preparation, extraction, and analysis, including any loss of analyte or
fluctuations in instrument response.

The mass spectrometer can differentiate between the analyte and the heavier internal
standard. By measuring the ratio of the native analyte to the deuterated standard, precise
guantification can be achieved, as this ratio remains constant regardless of sample-specific
matrix effects or procedural inconsistencies.
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Sample Preparation

Sample Collection
(e.g., Soil, Water, Wine)

Early Addition

y

Spike with known amount
of Pyrimethanil-d5 (Internal Standard)

y

Extraction
(e.g., Acetonitrile Extraction)

v

Sample Cleanup
(e.g., Dispersive SPE)

LC-VMS/MS Analysis

UPLC/HPLC Separation
(e.g., C18 column)

Mass Spectrometry Detection
(MRM Mode)

Ratio of Analyte to Internal Standard

y

Quantification

Accurate Concentration
of Pyrimethanil
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Standard & Sample Prep

Analysis
Calibration Curve Quantification of
| _a{ (Peak Area Ratio vs. Conc.) Pyrimethanil in Sample
LC-MS/MS System [ || >

Click to download full resolution via product page

 To cite this document: BenchChem. [Pyrimethanil-d5 Analytical Standard: A Technical Guide
to Suppliers and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558325#supplier-and-availability-of-pyrimethanil-

d5-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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